Cas no 1157389-97-3 (4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol)

• Product Name: 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol
• CAS No: 1157389-97-3
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5097738
• Update Time: 2026-03-02

4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-((2-methylpentan-3-yl)amino)cyclohexan-1-ol
• 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-4-12(9(2)3)13-10-5-7-11(14)8-6-10/h9-14H,4-8H2,1-3H3
• InChI Key： VVPRHPPWXUUGTH-UHFFFAOYSA-N
• SMILES： C1(O)CCC(NC(CC)C(C)C)CC1

Additional information on 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol

Introduction to 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol (CAS No. 1157389-97-3)

4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1157389-97-3, has garnered attention due to its potential applications in drug development and molecular research. The structure of this molecule consists of a cyclohexane ring substituted with an amine group linked to a 2-methylpentan-3-yl chain, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol involve advanced techniques in organic chemistry, including multi-step reactions and precise purification methods. The presence of the secondary amine functionality makes this compound a versatile intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity in various transformations, such as nucleophilic substitutions and condensation reactions, which are pivotal in constructing pharmacophores for drug candidates.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their biological activity and potential therapeutic benefits. 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol fits into this category, as it incorporates both aromatic and aliphatic moieties, which are common features in bioactive molecules. The cyclohexane ring provides steric stability, while the amine group offers opportunities for further functionalization, making it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol is its potential role in the development of novel therapeutic agents. Studies have demonstrated its utility in designing molecules that interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have been investigated for their inhibitory effects on certain enzymes implicated in metabolic disorders. The structural flexibility offered by the 2-methylpentan-3-yl side chain allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

The pharmacological evaluation of 4-[(2-methylpentan-3-yl)amino]cyclohexan-1-ol has revealed promising results in preclinical studies. Researchers have focused on its potential as an antagonist or agonist for various receptors, depending on the substitution pattern and stereochemistry. The compound’s ability to modulate receptor activity makes it a candidate for treating conditions ranging from neurological disorders to cardiovascular diseases. Additionally, its compatibility with computational modeling tools has facilitated rapid screening and optimization processes, accelerating the drug discovery pipeline.

From a synthetic chemistry perspective, 4-(2-methylpentan--3--yl--amino)cyclohexan--1--ol serves as a benchmark for exploring new synthetic pathways. Its construction involves strategic bond-forming steps that highlight the interplay between organic transformations and molecular design. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, reducing reaction times and improving yields. These improvements are essential for scaling up production and making the compound more accessible for industrial applications.

The role of 4-(2-methylpentan--3--yl--amino)cyclohexan--1--ol extends beyond pharmaceuticals into materials science and agrochemicals. Its structural motifs are found in various commercial products where specific chemical properties are desired. For example, derivatives of this compound have been used as chiral auxiliaries or ligands in asymmetric synthesis, contributing to the development of enantiomerically pure compounds with enhanced biological activity.

Future research directions for 4-(2-methylpentan--3--yl--amino)cyclohexan--1--ol include exploring its role in combinatorial chemistry and high-throughput screening platforms. The compound’s versatility as an intermediate allows for rapid diversification of molecular libraries, enabling high-resolution screening for novel bioactive entities. Moreover, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,4-(2-methylpentan--3--yl--amino)cyclohexan--1--ol (CAS No. 1157389–97–3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure, reactivity, and potential applications make it a cornerstone in modern chemical research. As advancements continue to emerge,4-(2-methylpentan–3–yl–amino)cyclohex–1–ol will undoubtedly play a pivotal role in shaping future developments in pharmaceuticals,materials science,and beyond.